N1-(4-chlorophenethyl)-N2-((3-(thiophen-2-ylsulfonyl)-1,3-oxazinan-2-yl)methyl)oxalamide

• IUPAC Name: N-[2-(4-chlorophenyl)ethyl]-N'-[(3-thiophen-2-ylsulfonyl-1,3-oxazinan-2-yl)methyl]oxamide
• InChI: InChI=1S/C19H22ClN3O5S2/c20-15-6-4-14(5-7-15)8-9-21-18(24)19(25)22-13-16-23(10-2-11-28-16)30(26,27)17-3-1-12-29-17/h1,3-7,12,16H,2,8-11,13H2,(H,21,24)(H,22,25)
• InChI Key: QILHQSJKFKIKDR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(OC1)CNC(=O)C(=O)NCCC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=CS3
• Molecular Formula: C19H22ClN3O5S2
• Molecular Weight: 472.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an oxalamide group, a thiophene group, and a chlorophenethyl group. These groups are common in many pharmaceuticals and other biologically active compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the preparation of the individual functional groups, followed by their combination through various chemical reactions. The exact synthesis process would depend on the specific properties of the starting materials and the desired final product.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the oxalamide, thiophene, and chlorophenethyl groups would likely confer specific structural characteristics to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the oxalamide group might make the compound susceptible to hydrolysis, while the thiophene group might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would be determined by its molecular structure and the nature of its functional groups.

Scientific Research Applications

Synthesis and Characterization

A study by Mamedov et al. (2016) presents a novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides from 3-(2-nitroaryl)oxirane-2-carboxamides via classical and new rearrangement sequences, showcasing the versatility of oxalamides in synthesizing anthranilic acid derivatives and their applications in medicinal chemistry and material science Mamedov et al., 2016.

Antibacterial Activity

The research by Mehrotra et al. (2002) on the synthesis and antibacterial activities of 1-(p-Chlorophenyl)-2-amino/hydrazino-4-(p-nitrophenyl/p-chlorophenyl)-1,6-dihydro-1,3,5-trazine-6-thiones and related compounds points to the potential of chlorophenyl-based compounds in developing new antibacterial agents, reflecting the broader application of these chemicals in addressing microbial resistance Mehrotra et al., 2002.

Material Science

A study on the synthesis and characterization of novel polythiophenes bearing oligo(ethylene glycol) segments and azobenzene units by Tapia et al. (2010) demonstrates the application of thiophene-based compounds in creating polymers with specific optical and electrochemical properties, useful in electronics and photovoltaics Tapia et al., 2010.

Catalysis

The work by De et al. (2017) on copper-catalyzed coupling reactions of (hetero)aryl chlorides and amides using a thiophen-2-ylmethyl oxalamide catalyst underscores the compound's role in facilitating efficient and selective synthesis of complex organic molecules, highlighting its significance in pharmaceutical manufacturing and material science De et al., 2017.

Environmental Chemistry

An analysis of herbicides and their degradates in natural water by Zimmerman et al. (2002) touches on the environmental impact and detection of chlorophenyl-based compounds, emphasizing the importance of understanding the behavior of such chemicals in ecosystems and their potential effects on water quality Zimmerman et al., 2002.

Mechanism of Action

The mechanism of action of this compound would depend on its interactions with biological molecules. For instance, it might bind to specific proteins or enzymes, thereby altering their function.

Safety and Hazards

The safety and hazards associated with this compound would depend on its toxicity, reactivity, and other properties. Proper handling and disposal procedures would need to be followed to ensure safety.

Future Directions

Future research on this compound might focus on exploring its potential applications, such as its use in pharmaceuticals or other industries. Additionally, studies might be conducted to further understand its properties and behavior.